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Compound of Interest |

Compound Name: ZINC METASILICATE
CAS No.: 11126-29-7
Cat. No.: B078754
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides crucial guidance on the safe handling and disposal of zinc
metasilicate, a compound that requires careful management to mitigate potential health risks.
Adherence to these protocols is essential for a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment

Zinc metasilicate is a white, odorless powder that is insoluble in water. While a specific,
comprehensive Safety Data Sheet (SDS) for pure zinc metasilicate is not readily available, a
hazard assessment can be made by considering its components: zinc and silicate. Zinc
compounds, such as zinc oxide, can cause metal fume fever upon inhalation of fumes, and the
dust can irritate the respiratory tract.[1][2][3] Silicate dusts are also known to cause respiratory
irritation.[4][5] One supplier of zinc metasilicate warns that it causes serious eye and
respiratory irritation.[6] Therefore, it is crucial to handle zinc metasilicate as a hazardous
substance.
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The primary routes of exposure are inhalation of the powder and contact with eyes and skin.

Appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Zinc Metasilicate

Body Part

PPE Recommendation

Standard/Specification

Respiratory

A NIOSH-approved particulate
respirator (e.g., N95 or higher)
should be worn, especially
when handling the powder
outside of a fume hood or

when dust generation is likely.

[2]4]

NIOSH 42 CFR 84

Eyes

Chemical safety goggles or a
face shield must be worn to

protect against dust particles.

[417]

ANSI Z787.1

Hands

Chemical-resistant gloves
(e.g., nitrile rubber) are
required to prevent skin

contact.[8]

ASTM F739

Body

A fully buttoned lab coat
should be worn to protect the
skin and clothing from

contamination.[7]

Occupational Exposure Limits

While specific occupational exposure limits for zinc metasilicate have not been established,

the limits for its components can provide guidance. For zinc oxide dust, the Occupational
Safety and Health Administration (OSHA) has set a Permissible Exposure Limit (PEL) of 15
mg/m3 for total dust and 5 mg/m3 for the respirable fraction over an 8-hour workday.[1][3] The

National Institute for Occupational Safety and Health (NIOSH) recommends a REL of 5 mg/m3

for zinc oxide dust as a time-weighted average (TWA) and a ceiling limit of 15 mg/m3.[2]
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Table 2: Occupational Exposure Limits for Related Compounds

Substance Agency Exposure Limit
Zinc Oxide (Total Dust) OSHA 15 mg/m3 (8-hour TWA)[1][3]
Zinc Oxide (Respirable

) OSHA 5 mg/m3 (8-hour TWA)[1][3]
Fraction)
Zinc Oxide (Dust) NIOSH 5 mg/m3 (10-hour TWA)[2]
Zinc Oxide (Dust) NIOSH 15 mg/m? (Ceiling)[2]

Operational Plan for Handling Zinc Metasilicate

A systematic approach is necessary for the safe handling of zinc metasilicate in a laboratory
setting. The following workflow outlines the key steps to be taken.

Proceed with caution

Handling

I
After completion of work In case of spill or exposure
I

(Decontamination & Cleanua P(Emergency Procedures)

Segregate waste

Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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